Cas no 55191-33-8 (3-Oxooctadecanedioic acid dimethyl ester)

3-Oxooctadecanedioic acid dimethyl ester structure
55191-33-8 structure
Product Name:3-Oxooctadecanedioic acid dimethyl ester
CAS No:55191-33-8
MF:C20H36O5
MW:356.49684715271
CID:2184057
PubChem ID:71438368
Update Time:2025-04-21

3-Oxooctadecanedioic acid dimethyl ester Chemical and Physical Properties

Names and Identifiers

    • 3-Oxooctadecanedioic acid dimethyl ester
    • DB-271762
    • 55191-33-8
    • Inchi: 1S/C20H36O5/c1-24-19(22)16-14-12-10-8-6-4-3-5-7-9-11-13-15-18(21)17-20(23)25-2/h3-17H2,1-2H3
    • InChI Key: MZXRBOONFWXORS-UHFFFAOYSA-N
    • SMILES: O=C(CC(=O)OC)CCCCCCCCCCCCCCC(=O)OC

Computed Properties

  • Exact Mass: 356.256
  • Monoisotopic Mass: 356.256
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 19
  • Complexity: 365
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 69.7A^2
  • XLogP3: 5.9
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